Cas no 1936319-09-3 ((2-iodoethyl)cyclobutane)

• Product Name: (2-iodoethyl)cyclobutane
• CAS No: 1936319-09-3
• MF: C₆H₁₁I
• MW: 210.056014299393
• MDL: MFCD32198087
• CID: 5616748
• PubChem ID: 68337829
• Update Time: 2025-05-20

(2-iodoethyl)cyclobutane Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, (2-iodoethyl)-
• (2-Iodo-ethyl)-cyclobutane
• 2-iodoethylcyclobutane
• (2-iodoethyl)cyclobutane
• 1936319-09-3
• EN300-3144909
• SCHEMBL12648350

• MDL： MFCD32198087
• Inchi： 1S/C6H11I/c7-5-4-6-2-1-3-6/h6H,1-5H2
• InChI Key： LQTOFXKBSLHXFT-UHFFFAOYSA-N
• SMILES： ICCC1CCC1

Computed Properties

• Exact Mass: 209.99055g/mol
• Monoisotopic Mass: 209.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.649±0.06 g/cm3(Predicted)
• Boiling Point: 188.0±9.0 °C(Predicted)

Additional information on (2-iodoethyl)cyclobutane

Introduction to (2-Iodoethyl)cyclobutane (CAS No. 1936319-09-3)

(2-Iodoethyl)cyclobutane (CAS No. 1936319-09-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with an iodoethyl substituent. The presence of the iodine atom makes it a valuable precursor for various chemical transformations, particularly in the synthesis of complex organic molecules and pharmaceuticals.

The cyclobutane ring is a four-membered cyclic hydrocarbon that exhibits unique electronic and steric properties. These properties make it an attractive scaffold for the design and synthesis of bioactive compounds. The introduction of the iodoethyl group further enhances its reactivity and functional versatility, making it a key intermediate in the development of novel therapeutic agents.

Recent advancements in synthetic chemistry have highlighted the potential of (2-Iodoethyl)cyclobutane in various applications. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a building block for the synthesis of potent antiviral agents. The iodine atom serves as a versatile leaving group, facilitating subsequent nucleophilic substitution reactions that can introduce a wide range of functional groups.

In the realm of medicinal chemistry, (2-Iodoethyl)cyclobutane has shown promise in the development of small molecule inhibitors targeting specific protein-protein interactions. These interactions are crucial for various biological processes and are often implicated in disease states such as cancer and neurodegenerative disorders. By designing molecules that can disrupt these interactions, researchers aim to develop novel therapeutic strategies with improved efficacy and reduced side effects.

The synthetic accessibility of (2-Iodoethyl)cyclobutane has also been improved through recent methodological developments. A notable example is the use of transition-metal-catalyzed cross-coupling reactions, which have become increasingly popular due to their efficiency and selectivity. These reactions allow for the rapid and scalable synthesis of complex molecules, making them highly relevant for both academic research and industrial applications.

In addition to its role in pharmaceutical development, (2-Iodoethyl)cyclobutane has found applications in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with tailored functionalities. For instance, researchers have explored its use in the development of conductive polymers and photovoltaic materials, where the cyclobutane ring contributes to enhanced electronic performance.

The environmental impact of chemical compounds is an important consideration in modern research. Studies have shown that (2-Iodoethyl)cyclobutane can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, (2-Iodoethyl)cyclobutane (CAS No. 1936319-09-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working on complex molecular systems, therapeutic agents, and advanced materials. As research continues to advance, it is likely that new applications and insights will further expand the utility of this compound.